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Compound of Interest

Compound Name: Propofol Glucuronide

Cat. No.: B562630

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent prized for its
rapid onset and short duration of action. Its metabolic fate is a critical aspect of its clinical
profile, with the majority of the parent compound being transformed into metabolites that are
then excreted from the body. The primary metabolite, Propofol Glucuronide, is the focus of
this technical guide. Understanding the chemical structure, physicochemical properties, and
analytical methodologies for this major metabolite is essential for comprehensive
pharmacokinetic and pharmacodynamic studies, as well as for forensic analysis. This
document provides a detailed overview of Propofol Glucuronide, summarizing key
guantitative data, outlining experimental protocols, and visualizing important pathways and

workflows.

Chemical Structure and Properties

Propofol undergoes extensive phase Il metabolism, primarily through glucuronidation, to form

Propofol-O-glucuronide. This process is mainly catalyzed by the UDP-glucuronosyltransferase
1A9 (UGT1A9) enzyme, which is highly expressed in the liver and kidneys.[1] The addition of

the glucuronic acid moiety significantly increases the water solubility of the lipophilic propofol,

facilitating its renal excretion.
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The chemical identity of Propofol Glucuronide is well-established, with its structure confirmed
by various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy
and mass spectrometry.

Chemical Structure

The systematic IUPAC name for Propofol Glucuronide is (2S,3S,4S,5R,6S)-6-[2,6-di(propan-
2-yl)phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid. Its molecular formula is C1sH2607.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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